7-allyl-N-(isoxazol-3-ylmethyl)-8-oxo-6-(2-thienyl)-7,8-dihydroimidazo[1,2-a]pyrazine-2-carboxamide

• IUPAC Name: N-(1,2-oxazol-3-ylmethyl)-8-oxo-7-prop-2-enyl-6-thiophen-2-ylimidazo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C18H15N5O3S/c1-2-6-23-14(15-4-3-8-27-15)11-22-10-13(20-16(22)18(23)25)17(24)19-9-12-5-7-26-21-12/h2-5,7-8,10-11H,1,6,9H2,(H,19,24)
• InChI Key: KHIQPWYUMGEFJT-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=CN2C=C(N=C2C1=O)C(=O)NCC3=NOC=C3)C4=CC=CS4
• Molecular Formula: C18H15N5O3S
• Molecular Weight: 381.4 g/mol

Description

Synthesis Analysis

The synthesis of related N-arylimidazo[1,2-a]pyrazine-2-carboxamides involves condensation reactions under microwave irradiation conditions, starting from 2-iodopyrazine. This process includes several steps: ammonia gas purging, treatment with ethyl 3-bromo-2-oxopropanoate, and hydrolysis, leading to the target compounds. These compounds have shown promising antimicrobial activity, highlighting the synthetic versatility and potential biological relevance of the imidazo[1,2-a]pyrazine scaffold (Jyothi & Madhavi, 2019).

Molecular Structure Analysis

The structural elucidation of these compounds is primarily based on spectral (IR, 1H and 13C NMR, and MS) and analytical data. Such detailed analysis confirms the successful synthesis of these molecules and provides a foundational understanding of their chemical nature and potential reactivity (Jyothi & Madhavi, 2019).

Chemical Reactions and Properties

Related research into N-allyl-5-amino-1H-pyrazole-4-carboxamides has demonstrated their potential for cyclization reactions, yielding various heterocyclic compounds. These reactions, facilitated by different reagents, underscore the compound's versatility and potential for further chemical modifications (Bondarenko et al., 2015).

Physical Properties Analysis

While specific details on the physical properties of "7-allyl-N-(isoxazol-3-ylmethyl)-8-oxo-6-(2-thienyl)-7,8-dihydroimidazo[1,2-a]pyrazine-2-carboxamide" are not directly available, related compounds typically exhibit characteristics that are vital for their solubility, stability, and overall behavior in biological systems. These properties are critical for determining their potential applications and handling requirements.

Chemical Properties Analysis

The chemical properties of these compounds, including their reactivity, stability, and interactions with other molecules, are pivotal for their potential applications in medicinal chemistry and materials science. For instance, the reactivity of the imidazo[1,2-a]pyrazine scaffold with various amines under specific conditions to yield compounds with antimicrobial activity suggests a broad range of possible chemical modifications and bioactivities (Jyothi & Madhavi, 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the biological system in which it is used. Many compounds with isoxazole rings have significant biological activity and are used in drug discovery.

Future Directions

Future research could focus on exploring the biological activity of this compound and developing efficient synthesis methods. Given the biological significance of isoxazole rings, this compound could have potential applications in drug discovery.